4-(Chloromethyl)-2,6-dimethylphenol

• CAS RN: 28193-66-0
• Molecular Formula: C9H11ClO
• Molecular Weight: 170.63 g/mol
• IUPAC Name: 4-(chloromethyl)-2,6-dimethylphenol
• InChI: InChI=1S/C9H11ClO/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4,11H,5H2,1-2H3
• InChI Key: BNOWAXCNVZBPPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)CCl

Description

4-(Chloromethyl)-2,6-dimethylphenol is a useful research compound. Its molecular formula is C9H11ClO and its molecular weight is 170.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dimethyl-4-methoxybenzyl chloride (I, PREPARATION 4, 1.8 g) is added to a solution of boron tribromide (1.5 m) in dichloromethane (70 ml) at 78°. The solution is allowed gradually to warm to 20°-25° overnight. The reaction is poured into an aqueous sodium bicarbonate solution, and the phases are separated. The dichloromethane phase is washed once with water and then with concentrated hydrochloric acid. The dried (sodium sulfate) organic phase is concentrated under reduced pressure to give the title compound.